Cas no 2229398-30-3 (O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine)

• Product Name: O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine
• CAS No: 2229398-30-3
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5937714
• PubChem ID: 165437945
• Update Time: 2025-06-08

O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine
• 2229398-30-3
• EN300-1796402
• O-[2-(2,4-dimethoxypyridin-3-yl)propyl]hydroxylamine

• Inchi： 1S/C10H16N2O3/c1-7(6-15-11)9-8(13-2)4-5-12-10(9)14-3/h4-5,7H,6,11H2,1-3H3
• InChI Key： CKFCKOFSPOGZSY-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C(=NC=CC=1OC)OC)N

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.6Ų

Additional information on O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine

Introduction to O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine and Its Significance in Modern Chemical Research

O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in various scientific domains. This compound, identified by the CAS number 2229398-30-3, has garnered significant attention due to its unique chemical properties and its role as a building block in the synthesis of more complex molecules. The presence of multiple functional groups, including hydroxylamine and dimethoxypyridine moieties, makes this compound a versatile intermediate in pharmaceutical and agrochemical research.

The molecular structure of O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine consists of a propyl chain linked to a hydroxylamine group, which is further connected to a 2,4-dimethoxypyridine ring. This arrangement not only contributes to the compound's reactivity but also opens up numerous possibilities for its utilization in synthetic chemistry. The dimethoxypyridine moiety, in particular, is known for its ability to participate in various coordination chemistry reactions, making it a valuable component in the development of metal-organic frameworks and catalytic systems.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for their potential therapeutic applications. O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine has emerged as a promising candidate in this field due to its structural features that can be modified to target specific biological pathways. The compound's ability to interact with biological targets such as enzymes and receptors has made it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors and modulators that can interact with key proteins involved in diseases such as cancer and inflammation. For instance, studies have shown that derivatives of this compound can inhibit the activity of kinases, which are enzymes that play a crucial role in cell signaling pathways. By modulating kinase activity, these derivatives have the potential to disrupt aberrant signaling processes that contribute to disease progression.

The synthesis of O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The process typically begins with the functionalization of the 2,4-dimethoxypyridine ring followed by the introduction of the propylhydroxylamine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of such techniques not only enhances the synthetic route but also allows for greater control over the stereochemistry of the final product.

Recent advancements in computational chemistry have further facilitated the study of O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers design more effective derivatives by predicting binding affinities and identifying key interaction sites. Additionally, computational methods have been used to optimize synthetic routes by predicting reaction outcomes before experimental trials.

The pharmaceutical industry has shown particular interest in O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine due to its potential as a lead compound for drug development. Several companies are currently exploring its use in creating novel therapeutics that target unmet medical needs. Preclinical studies have demonstrated promising results regarding its efficacy and safety profile when tested against various disease models. These findings have prompted further investigation into its mechanisms of action and potential clinical applications.

Beyond pharmaceuticals, O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine has found applications in other areas such as materials science and catalysis. Its ability to form stable complexes with metals makes it useful in designing catalysts for organic transformations. These catalysts can be employed in industrial processes to produce fine chemicals and polymers with high efficiency and selectivity.

The environmental impact of using O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine has also been considered in recent research efforts. Studies have focused on developing greener synthetic methods that minimize waste and reduce energy consumption. By incorporating sustainable practices into the synthesis process, researchers aim to make this compound more environmentally friendly while maintaining its high performance.

In conclusion, O-2-(2,4-dimethoxypyridin-3-yl)propylhydroxylamine is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and catalysis. As our understanding of this compound grows through continued research efforts, we can expect even more innovative applications to emerge.